Cas no 4213-43-8 (N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride)

N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride structure
4213-43-8 structure
Product Name:N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride
CAS No:4213-43-8
MF:C15H20Cl5N3
MW:419.604398727417
CID:927805
PubChem ID:11668925
Update Time:2025-04-19

N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N',N'-bis(2-chloroethyl)-N-(7-chloroquinolin-4-yl)ethane-1,2-diamine,hydrochloride
    • Ethanediamine,N-bis(2-chloroethyl)-N'-(7-chloro-4-quinolinyl)-, dihydrochloride
    • hydrochloride
    • N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine
    • NSC17119
    • NSC 17119
    • 4213-43-8
    • N',n'-bis(2-chloroethyl)-n-(7-chloroquinolin-4-yl)ethane-1,2-diamine;hydrochloride
    • Inchi: 1S/C15H18Cl3N3.2ClH/c16-4-8-21(9-5-17)10-7-20-14-3-6-19-15-11-12(18)1-2-13(14)15;;/h1-3,6,11H,4-5,7-10H2,(H,19,20);2*1H
    • InChI Key: YNTDQZJAJHGXRR-UHFFFAOYSA-N
    • SMILES: ClCCN(CCCl)CCNC1C=CN=C2C=C(C=CC=12)Cl.Cl.Cl

Computed Properties

  • Exact Mass: 345.05694
  • Monoisotopic Mass: 381.033308
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 287
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Density: 1.329
  • Boiling Point: 443.2°C at 760 mmHg
  • Flash Point: 221.8°C
  • Refractive Index: 1.634
  • PSA: 28.16
  • LogP: 4.95470
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